Cas no 332158-66-4 (<br>2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acet amide)

• Product Name: <br>2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acet amide
• CAS No: 332158-66-4
• MF: C₁₇H₁₄N₄O₄S
• MW: 370.382462024689
• CID: 3070724
• PubChem ID: 2937554
• Update Time: 2025-06-13

<br>2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acet amide Chemical and Physical Properties

Names and Identifiers

• <br>2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acet amide
• N-(4-Nitro-phenyl)-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
• CS-0367917
• AKOS000371140
• 332158-66-4
• STK125688
• N-(4-nitrophenyl)-2-((5-(p-tolyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• 2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acetamide

• MDL： MFCD01818911
• Inchi： 1S/C17H14N4O4S/c1-11-2-4-12(5-3-11)16-19-20-17(25-16)26-10-15(22)18-13-6-8-14(9-7-13)21(23)24/h2-9H,10H2,1H3,(H,18,22)
• InChI Key： QXNLMDKURHHCSY-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(C)=CC=2)O1)CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 370.07357611Da
• Monoisotopic Mass: 370.07357611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on <br>2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acet amide

Introduction to Compound with CAS No. 332158-66-4 and Product Name: 2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acetamide

Compound with the CAS number 332158-66-4 and the product name 2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential biological activities. The synthesis and characterization of such compounds are critical for understanding their role in various biochemical pathways and their potential applications in drug development.

The molecular structure of this compound features a 5-(4-methylphenyl)-1,3,4-oxadiazole core, which is a well-known scaffold in medicinal chemistry. The 1,3,4-oxadiazole ring is known for its stability and its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of a sulfanyl group at the 2-position of the oxadiazole ring further enhances its reactivity and binding affinity. This modification has been shown to improve the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

The other key feature of this compound is the N-(4-nitrophenyl)acetamide moiety. The nitro group in the phenyl ring introduces a polar region that can interact with biological targets through dipole-dipole interactions. Additionally, the acetamide group provides a hydrogen bond acceptor site, which can further enhance binding affinity. The combination of these structural elements makes this compound a promising candidate for further investigation in the field of drug discovery.

Recent research has highlighted the importance of 1,3,4-oxadiazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, anti-cancer, and anti-viral properties. The specific modification of the oxadiazole ring with a sulfanyl group has been shown to enhance these properties by improving interactions with biological targets. For instance, studies have demonstrated that such modifications can increase binding affinity to enzymes and receptors involved in disease pathways.

The N-(4-nitrophenyl)acetamide moiety has also been extensively studied for its potential therapeutic applications. Nitroaromatic compounds are known for their ability to modulate various biological processes, including neurotransmitter activity and inflammation. The presence of the nitro group in this compound allows for selective interaction with biological targets, making it a valuable tool for drug development. Additionally, the acetamide group can be further modified to enhance pharmacokinetic properties, such as solubility and metabolic stability.

In terms of synthesis, 2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acetamide can be prepared through multi-step organic reactions involving the coupling of various functional groups. The synthesis typically involves the formation of the oxadiazole ring followed by introduction of the sulfanyl group and the nitrophenylacetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The characterization of this compound has been performed using various analytical techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure, purity, and thermal stability of the compound. NMR spectroscopy has been particularly useful in confirming the connectivity of atoms and identifying functional groups within the molecule. Mass spectrometry has been used to determine the molecular weight and fragmentation patterns, providing additional confirmation of the compound's identity.

Biological activity assays have been conducted to evaluate the potential therapeutic applications of this compound. Initial studies have shown that it exhibits significant activity against certain enzymes and receptors involved in disease pathways. For example, it has been found to inhibit enzymes associated with inflammation and cancer progression. These findings suggest that this compound may have therapeutic potential in treating these conditions.

Further research is ongoing to explore additional biological activities and optimize pharmacokinetic properties. Computational modeling techniques have been employed to predict binding interactions between this compound and biological targets. These models help in understanding how structural modifications can enhance binding affinity and selectivity.

The development of new pharmaceutical agents requires thorough understanding of their chemical properties and biological activities. Compound with CAS number 332158-66-4 represents an important step forward in this direction. Its unique structural features make it a promising candidate for further investigation in drug discovery programs.

In conclusion,2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acetamide is a significant advancement in chemical and pharmaceutical research. Its unique structural features make it a promising candidate for further investigation in drug discovery programs aimed at developing new therapeutic agents.